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Compound of Interest

Compound Name: 2,6-Dimethylcyclohexanone

Cat. No.: B152311

This document provides immediate, essential guidance for the safe handling, use, and disposal
of 2,6-Dimethylcyclohexanone in a laboratory setting. The following procedures are designed
to minimize risk and ensure the safety of researchers, scientists, and drug development
professionals.

Physicochemical and Safety Data

A summary of key quantitative data for 2,6-Dimethylcyclohexanone is presented below. This
information is critical for risk assessment and the implementation of appropriate safety controls.

Property Value Source
CAS Number 2816-57-1 [1][2]
Molecular Formula CsH140 [3]

Clear, colorless to light yellow

Appearance liquid [4][5]
Hazard Class Flammable Liquid, Category 3 [1][3]
Flash Point 51 °C/123.8 °F (closed cup) [1]
Boiling Point 174-176 °C [2]
Density 0.925 g/mL at 25 °C

Incompatible Materials Strong oxidizing agents [1]
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Operational and Disposal Plan

Adherence to the following step-by-step protocols is mandatory for the safe handling and
disposal of 2,6-Dimethylcyclohexanone.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against chemical exposure. The
minimum required PPE includes:

Eye and Face Protection: Wear tightly fitting chemical safety goggles conforming to OSHA's
29 CFR 1910.133 or European Standard EN166.[1][4][6][7] A face shield should also be
used where splashing is a risk.

Skin Protection:

o Gloves: Handle with appropriate chemical-resistant gloves, which must be inspected prior
to use.[7]

o Clothing: Wear impervious protective clothing to prevent skin contact.[1][4][7] For tasks
with a higher risk of exposure, fire/flame resistant apparel is recommended.[6][7]

Respiratory Protection: If ventilation is inadequate, or if irritation is experienced, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[1] A full-face respirator
with a suitable filter (e.g., type ABEK, EN14387) should be used if exposure limits are
exceeded.[6][7]

Safe Handling and Storage Protocol

Preparation and Handling:

Ventilation: Always handle 2,6-Dimethylcyclohexanone in a well-ventilated area, preferably
within a chemical fume hood.[4][7] Ensure facilities are equipped with an eyewash station
and a safety shower.[4]

Ignition Sources: This is a flammable liquid; keep it away from heat, sparks, open flames,
and hot surfaces.[1][4] Do not smoke in the vicinity.[1][8]
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e Equipment: Use explosion-proof electrical, ventilating, and lighting equipment.[1][4] All tools
used for transfer or handling must be non-sparking.[1][4][7]

» Static Discharge: Ground and bond containers when transferring material to prevent static
discharge.[1][4]

» Personal Hygiene: Wash hands thoroughly after handling.[4] Avoid contact with eyes, skin,
and clothing.[4]

Storage:

o Conditions: Store in a cool, dry, and well-ventilated area away from incompatible substances
like strong oxidizing agents.[1][4]

o Container: Keep the container tightly closed.[1][4]

Emergency and Spill Response

Accidental Release:

 |solate and Ventilate: Immediately remove all sources of ignition and ensure the area is well-
ventilated.[1][4]

o Containment: Use personal protective equipment.[4] Absorb the spill with an inert, non-
combustible material such as sand, silica gel, or universal binder.[1]

o Collection: Collect the absorbed material using spark-proof tools and place it into a suitable,
closed container for disposal.[1][4]

First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including
under the eyelids. Seek immediate medical attention.[1][4]

o Skin Contact: Take off all contaminated clothing immediately and rinse the affected skin with
plenty of water or shower.[1]
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 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If the
person is not breathing, provide artificial respiration. Seek immediate medical attention.[1][4]

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and have them drink 2-4 cupfuls of water or milk. Seek immediate medical attention.[4]

Disposal Plan

All waste materials must be treated as hazardous.

o Classification: Chemical waste generators must determine if the discarded chemical is
classified as hazardous waste according to local, regional, and national regulations.[8]

o Disposal: Dispose of the contents and the container at an approved waste disposal plant.[1]
[8] Do not empty into drains.

Chemical Handling Workflow

The following diagram outlines the logical sequence of operations for safely handling 2,6-
Dimethylcyclohexanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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